Cas no 82946-64-3 (Lithium, [2-chloro-6-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-)

Lithium, [2-chloro-6-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]- structure
82946-64-3 structure
Product Name:Lithium, [2-chloro-6-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-
CAS No:82946-64-3
MF:C11H11ClLiNO
MW:215.605141878128
CID:679899
PubChem ID:13170176
Update Time:2025-04-19

Lithium, [2-chloro-6-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Lithium, [2-chloro-6-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-
    • lithium,2-(3-chlorobenzene-2-id-1-yl)-4,4-dimethyl-5H-1,3-oxazole
    • DTXSID70524445
    • 82946-64-3
    • Lithium 2-chloro-6-(4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-yl)benzen-1-ide
    • Inchi: 1S/C11H11ClNO.Li/c1-11(2)7-14-10(13-11)8-4-3-5-9(12)6-8;/h3-5H,7H2,1-2H3;/q-1;+1
    • InChI Key: DLUVUVVIONOWAU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=[C-]1)C1=NC(C)(C)CO1.[Li+]

Computed Properties

  • Exact Mass: 215.0689201g/mol
  • Monoisotopic Mass: 215.0689201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 380
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6Ų
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